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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, extraction, and
synthesis of Phenafleur, a fragrance ingredient chemically known as 2-phenylethyl 2-
phenylacetate. While this compound is found in nature, its commercial production is dominated
by chemical synthesis due to economic factors. This document details both the natural
occurrences and the prevalent synthetic route, presenting quantitative data, experimental
protocols, and process visualizations to support research and development.

Natural Occurrence of Phenafleur

Phenafleur (2-phenylethyl 2-phenylacetate) has been identified as a constituent in the
essential oils and absolutes of several plants. Notably, it is present in:

o Champaca Absolute (Magnolia champaca): This is a primary known natural source. The
absolute, a concentrated aromatic extract, contains 2-phenylethyl 2-phenylacetate. However,
extraction from this source is associated with a very high cost, making it commercially
unviable for large-scale production.[1]

e Eucalyptus crenulataandEucalyptus aggregata: The presence of 2-phenylethyl 2-
phenylacetate has also been reported in these species of Eucalyptus.[2]
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Extraction from Natural Sources

The extraction of 2-phenylethyl 2-phenylacetate from its natural sources, particularly from
Magnolia champaca flowers to produce Champaca Absolute, is a multi-step process. Due to its
high cost, this method is not the standard for commercial production.

General Experimental Protocol for Absolute Extraction

The production of an absolute from botanical sources like Champaca flowers typically involves
solvent extraction. This method is preferred for delicate flowers where the heat of steam
distillation would degrade the aromatic compounds.

o Solvent Extraction: The fresh, aromatic plant material (e.g., Champaca flowers) is washed
with a non-polar solvent, such as hexane. This dissolves the fragrant compounds, waxes,
and pigments from the plant material, resulting in a waxy, semi-solid substance known as
“concrete."

» Alcohol Washing: The concrete is then repeatedly washed with a polar solvent, typically
ethanol. The highly aromatic compounds are soluble in ethanol, while the waxes and other
less soluble substances are left behind.

« Filtration and Concentration: The ethanol solution is then chilled to a low temperature to
precipitate any remaining waxes. This is followed by filtration to remove these non-aromatic
components.

o Solvent Evaporation: Finally, the ethanol is removed from the solution through vacuum
distillation at a low temperature. The resulting product is a highly concentrated, aromatic
liquid known as an "absolute."”

The 2-phenylethyl 2-phenylacetate would be a component within the final Champaca Absolute.
Isolation of the pure compound from the absolute would require further chromatographic
techniques, adding to the complexity and cost.

Chemical Synthesis of 2-Phenylethyl 2-
Phenylacetate
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The primary route for the commercial production of 2-phenylethyl 2-phenylacetate is through
chemical synthesis. This method is more cost-effective and allows for a higher purity of the final
product.

Synthesis Pathway

The synthesis is achieved through the Fischer esterification of phenethyl alcohol and
phenylacetic acid, typically catalyzed by an acid.[1]
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Chemical synthesis pathway of Phenafleur.

Experimental Protocol for Synthesis

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
apparatus, equimolar amounts of phenethyl alcohol and phenylacetic acid are dissolved in a
suitable solvent that forms an azeotrope with water, such as toluene.

o Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid or
p-toluenesulfonic acid, is added to the mixture.[3]
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e Reaction Execution: The mixture is heated to reflux. The water produced during the
esterification is removed azeotropically using the Dean-Stark apparatus to drive the reaction
to completion.

o Work-up: After the reaction is complete (as monitored by the cessation of water collection or
by techniques like TLC or GC), the reaction mixture is cooled to room temperature. It is then
washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed
by washing with brine.

 Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate) and the
solvent is removed under reduced pressure. The resulting crude product can be further
purified by vacuum distillation to yield pure 2-phenylethyl 2-phenylacetate.

Quantitative Data

The following table summarizes the key physicochemical properties of 2-phenylethyl 2-

phenylacetate.
Property Value
Molecular Formula C16H1602
Molecular Weight 240.30 g/mol
Appearance Colorless to pale yellow liquid or white solid
Melting Point 26.5°C
Boiling Point 325°C
Density 1.082 g/cm3
Flash Point 113 °C
Vapor Pressure 0.000528 mmHg @ 23°C
Log P 3.93

Experimental and Logical Workflows
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The following diagrams illustrate the workflows for the natural extraction and chemical
synthesis of Phenafleur.

Natural Extraction Workflow

Solvent Extraction Alcohol Washing Purification
Champaca Flowers |—>| (Hexane) |—>| Concrete |—>| (Ethanol) |—>| Champaca Absolute (Chromatography) Natural Phenafleur
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Conceptual workflow for natural extraction.

Chemical Synthesis Workflow
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Workflow for chemical synthesis of Phenafleur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1618771#natural-sources-and-
extraction-of-phenafleur]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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